NY-CO-13 (139-147)
Description
NY-CO-13 (139-147) is a synthetic peptide fragment derived from residues 139–147 of the human tumor suppressor protein p53, also referred to as "Cellular tumor antigen p53 (139-147)" or "Tumor suppressor p53 (139-147)" . The p53 protein, often termed the "guardian of the genome," plays a critical role in regulating cell cycle arrest, apoptosis, and DNA repair in response to cellular stress. The NY-CO-13 (139-147) fragment has been studied for its role in modulating chemokine receptor activity. Specifically, suppression of p53 in breast cancer cells increases CXCR5 chemokine receptor expression, enhancing cell migration in response to CXCL13 .
Properties
sequence |
KTCPVQLWV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
P53_HUMAN Cellular tumor antigen p53 (Tumor suppressor p53) (Phosphoprotein p53) (Antigen NY-CO-13) (139-147) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
p53 (149-157)
Another p53-derived peptide, p53 (149-157), shares structural and functional similarities with NY-CO-13 (139-147). Both are fragments of the same tumor suppressor protein but differ in their sequence positions and biological roles.
Small-Molecule Compounds with Structural Similarities
While NY-CO-13 (139-147) is a peptide, small-molecule compounds with comparable functional groups or bioactivity profiles are listed below. These compounds are structurally distinct but may target related pathways (e.g., chemokine signaling or tumor suppression).
Functional and Mechanistic Differences
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
